![molecular formula C13H14BrN3O3S B284577 2-(2-bromo-4-methylphenoxy)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide](/img/structure/B284577.png)
2-(2-bromo-4-methylphenoxy)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide
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Overview
Description
2-(2-bromo-4-methylphenoxy)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide is a chemical compound that has gained significant attention in scientific research. This compound is known for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
2-(2-bromo-4-methylphenoxy)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide has potential applications in various scientific research fields. In medicinal chemistry, this compound is being studied for its potential as an anti-inflammatory and analgesic agent. In biochemistry, it is being studied for its potential as a protein kinase inhibitor. In pharmacology, it is being studied for its potential as a drug delivery system.
Mechanism of Action
The mechanism of action of 2-(2-bromo-4-methylphenoxy)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide is not fully understood. However, studies suggest that it may act as a protein kinase inhibitor, blocking the activity of specific enzymes involved in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and analgesic effects. It has also been shown to have a low toxicity profile, making it a promising candidate for further research.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2-bromo-4-methylphenoxy)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide in lab experiments is its low toxicity profile, which makes it a safer alternative to other compounds. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for research on 2-(2-bromo-4-methylphenoxy)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide. One direction is to study its potential as a drug delivery system for anti-inflammatory and analgesic drugs. Another direction is to study its effects on specific protein kinases involved in inflammation and pain. Additionally, further research is needed to fully understand its mechanism of action and to design experiments to study its effects.
Synthesis Methods
The synthesis of 2-(2-bromo-4-methylphenoxy)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide is a multistep process that involves the reaction of several reagents. The synthesis starts with the reaction of 2-bromo-4-methylphenol with sodium hydroxide to form 2-bromo-4-methylphenoxide. This intermediate is then reacted with chloroacetyl chloride to form 2-(2-bromo-4-methylphenoxy)acetamide. The final step involves the reaction of 2-(2-bromo-4-methylphenoxy)acetamide with 5-(methoxymethyl)-1,3,4-thiadiazol-2-amine to form this compound.
Properties
Molecular Formula |
C13H14BrN3O3S |
---|---|
Molecular Weight |
372.24 g/mol |
IUPAC Name |
2-(2-bromo-4-methylphenoxy)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide |
InChI |
InChI=1S/C13H14BrN3O3S/c1-8-3-4-10(9(14)5-8)20-6-11(18)15-13-17-16-12(21-13)7-19-2/h3-5H,6-7H2,1-2H3,(H,15,17,18) |
InChI Key |
QJEBUPNUZIRICS-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)OCC(=O)NC2=NN=C(S2)COC)Br |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(=O)NC2=NN=C(S2)COC)Br |
Origin of Product |
United States |
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